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Compound of Interest

Compound Name: Atrazine-13C3,15N3

Cat. No.: B12059230 Get Quote

An In-depth Technical Guide to Atrazine-¹³C₃,¹⁵N₃: Molecular Structure and Weight

This guide serves as a technical resource for researchers, scientists, and drug development

professionals, providing detailed information on the molecular structure and weight of the

isotopically labeled compound Atrazine-¹³C₃,¹⁵N₃.

Molecular Formula and Composition
Atrazine-¹³C₃,¹⁵N₃ is a stable isotope-labeled version of Atrazine, a widely studied triazine

herbicide. The labeling with Carbon-13 and Nitrogen-15 isotopes makes it a valuable internal

standard or tracer in various analytical studies, including mass spectrometry-based methods for

environmental and biological monitoring.

The molecular formula for Atrazine-¹³C₃,¹⁵N₃ is C₅¹³C₃H₁₄ClN₂¹⁵N₃.[1] This formula indicates

that the molecule is composed of:

Eight carbon atoms in total, with three of these being the Carbon-13 isotope.

Fourteen hydrogen atoms.

One chlorine atom.

Five nitrogen atoms in total, with three of these being the Nitrogen-15 isotope.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12059230?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Nitrogen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight
The molecular weight of Atrazine-¹³C₃,¹⁵N₃ is 221.64 g/mol .[1][2] This value is calculated

based on the atomic masses of its constituent isotopes. The following table provides a detailed

breakdown of the molecular weight calculation.

Element/Isotop
e

Symbol
Atomic Mass (
g/mol )

Atom Count
Subtotal (
g/mol )

Carbon-12 ¹²C 12.011 5 60.055

Carbon-13 ¹³C 13.00335 3 39.01005

Hydrogen H 1.008 14 14.112

Chlorine Cl 35.45 1 35.45

Nitrogen-14 ¹⁴N 14.007 2 28.014

Nitrogen-15 ¹⁵N 15.0001 3 45.0003

Total 221.64135

Note: Standard atomic weights are used for non-isotopically specified elements. The calculated

total may have minor variations from reported values due to rounding of atomic masses.

Molecular Structure
The molecular structure of Atrazine consists of a triazine ring with chloro, ethylamino, and

isopropylamino substituents. In Atrazine-¹³C₃,¹⁵N₃, the three carbon atoms and three nitrogen

atoms of the triazine ring are the isotopically labeled ¹³C and ¹⁵N atoms, respectively.

Below is a two-dimensional representation of the molecular structure of Atrazine-¹³C₃,¹⁵N₃,

generated using the Graphviz DOT language.

Molecular structure of Atrazine-¹³C₃,¹⁵N₃.

Experimental Protocols
The utilization of Atrazine-¹³C₃,¹⁵N₃ as an internal standard is a common practice in quantitative

analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas
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chromatography-mass spectrometry (GC-MS) methods. A general experimental workflow for its

use is outlined below.

Sample Preparation Analytical Measurement Data Processing

Environmental or
Biological Sample

Spike with known amount of
Atrazine-¹³C₃,¹⁵N₃

Extraction of Analytes Sample Clean-up
(e.g., SPE) LC-MS/MS or GC-MS Analysis Detection of Native Atrazine

and Labeled Standard Peak Area Integration Calculate Peak Area Ratio
(Native / Labeled)

Quantification using
Calibration Curve

Click to download full resolution via product page

Workflow for quantification using a labeled standard.

A typical protocol involves:

Sample Preparation: A known quantity of the Atrazine-¹³C₃,¹⁵N₃ internal standard is added

("spiked") into the unknown sample at the beginning of the preparation process.

Extraction: The analytes, including both the native atrazine and the labeled standard, are

extracted from the sample matrix using an appropriate solvent or solid-phase extraction

(SPE) technique.

Analysis: The extract is then injected into an LC-MS or GC-MS system. The instrument is set

up to monitor specific mass-to-charge (m/z) transitions for both the unlabeled atrazine and

the labeled Atrazine-¹³C₃,¹⁵N₃.

Quantification: The concentration of native atrazine in the original sample is determined by

comparing the ratio of its chromatographic peak area to that of the known amount of the co-

eluting labeled internal standard. This ratio is plotted against a calibration curve prepared

with known concentrations of native atrazine and a constant concentration of the internal

standard. This method corrects for variations in sample extraction efficiency and instrument

response, leading to highly accurate and precise measurements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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